Cas no 636-13-5 (Benzoic acid,manganese(2+) salt (2:1))

• Product Name: Benzoic acid,manganese(2+) salt (2:1)
• CAS No: 636-13-5
• MF: C₁₄H₁₀MnO₄
• MW: 297.164853572845
• CID: 516596
• Update Time: 2026-04-29

Benzoic acid,manganese(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,manganese(2+) salt (2:1)
• MANGANESE BENZOATE
• [Mn(PhCO2)2]n
• benzoic acid , manganese (II)-benzoate
• EINECS 241-413-8
• manganese(II) benzoate
• Mn(II) benzoate

Computed Properties

• Exact Mass: 296.9959
• Monoisotopic Mass: 296.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: Light red crystalline powder
• PSA: 80.26
• Solubility: Soluble in water, ethanol, acetone

Additional information on Benzoic acid,manganese(2+) salt (2:1)

Recent Advances in the Study of Benzoic Acid, Manganese(2+) Salt (2:1) (CAS 636-13-5) in Chemical Biology and Pharmaceutical Research

Benzoic acid, manganese(2+) salt (2:1) (CAS 636-13-5) is a coordination compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, which consists of benzoic acid coordinated with manganese ions in a 2:1 ratio, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its role as a catalyst, its antimicrobial properties, and its potential use in drug delivery systems.

One of the key areas of research has focused on the catalytic properties of this compound. A 2023 study published in the Journal of Inorganic Biochemistry demonstrated that Benzoic acid, manganese(2+) salt (2:1) can act as an efficient catalyst in oxidative reactions, which are critical in the synthesis of pharmaceutical intermediates. The study highlighted the compound's ability to facilitate the oxidation of organic substrates under mild conditions, suggesting its potential for green chemistry applications.

Another significant development is the investigation of its antimicrobial properties. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that this manganese complex exhibits potent activity against a range of Gram-positive and Gram-negative bacteria. The study proposed that the compound's mechanism of action involves the disruption of bacterial cell membranes, making it a potential candidate for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

In addition to its catalytic and antimicrobial properties, Benzoic acid, manganese(2+) salt (2:1) has also been explored for its potential in drug delivery systems. A 2023 study in the European Journal of Pharmaceutics and Biopharmaceutics investigated the compound's ability to form stable complexes with therapeutic agents, enhancing their solubility and bioavailability. The researchers found that the manganese ions in the compound could coordinate with drug molecules, creating a delivery system that improves drug release profiles and targeting efficiency.

Despite these promising findings, challenges remain in the widespread application of this compound. Issues such as stability under physiological conditions and potential toxicity at higher concentrations need to be addressed. Ongoing research is focused on optimizing the synthesis and formulation of Benzoic acid, manganese(2+) salt (2:1) to overcome these limitations and unlock its full potential in pharmaceutical and biomedical applications.

In conclusion, recent studies on Benzoic acid, manganese(2+) salt (2:1) (CAS 636-13-5) have highlighted its multifaceted potential in chemical biology and pharmaceutical research. From its role as a catalyst to its antimicrobial and drug delivery applications, this compound represents a promising area of investigation. Future research should focus on addressing the current limitations and exploring new avenues for its use in medicine and industry.